Cas no 1313404-68-0 (4-(4-Chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)benzoic acid)

• Product Name: 4-(4-Chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)benzoic acid
• CAS No: 1313404-68-0
• MF: C₁₂H₇ClN₄O₂
• MW: 274.662580728531
• CID: 1029385
• PubChem ID: 71650959
• Update Time: 2025-08-05

4-(4-Chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)benzoic acid
• 4-(4-chloropyrazolo[3,4-d]pyrimidin-1-yl)benzoic acid
• A848218
• 4-(4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)benzoicacid
• DTXSID50856534
• 1313404-68-0
• DB-331656

• Inchi： 1S/C12H7ClN4O2/c13-10-9-5-16-17(11(9)15-6-14-10)8-3-1-7(2-4-8)12(18)19/h1-6H,(H,18,19)
• InChI Key： XISKCOLDQXGGJE-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(C2=NC=N1)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 274.0257532g/mol
• Monoisotopic Mass: 274.0257532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.9Ų

Additional information on 4-(4-Chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)benzoic acid

4-(4-Chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)benzoic acid (CAS No. 1313404-68-0): A Comprehensive Overview

4-(4-Chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)benzoic acid (CAS No. 1313404-68-0) is a potent and selective inhibitor of the Janus kinase (JAK) family, specifically JAK2. This compound has garnered significant attention in recent years due to its potential therapeutic applications in various diseases, particularly those involving inflammatory and autoimmune disorders. The chemical structure of 4-(4-Chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)benzoic acid is characterized by a pyrazolo[3,4-d]pyrimidine core, which is a common scaffold in many bioactive molecules.

The JAK family of tyrosine kinases plays a crucial role in the signaling pathways of cytokines and growth factors, making them attractive targets for drug development. 4-(4-Chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)benzoic acid selectively inhibits JAK2, which is involved in the signaling of several cytokines, including erythropoietin (EPO), thrombopoietin (TPO), and interferon-gamma (IFN-γ). This selective inhibition has the potential to modulate immune responses and reduce inflammation without causing significant off-target effects.

Recent studies have highlighted the therapeutic potential of 4-(4-Chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)benzoic acid in various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively reduced inflammation in a murine model of rheumatoid arthritis. The researchers found that treatment with 4-(4-Chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)benzoic acid led to a significant decrease in joint swelling and histological signs of inflammation, suggesting its potential as a treatment for this debilitating condition.

In addition to its anti-inflammatory properties, 4-(4-Chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)benzoic acid has also shown promise in the treatment of myeloproliferative neoplasms (MPNs). MPNs are a group of blood cancers characterized by the overproduction of blood cells, often driven by mutations in the JAK2 gene. A study published in Blood reported that 4-(4-Chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)benzoic acid effectively inhibited the proliferation of JAK2-mutated cells in vitro and reduced tumor burden in a mouse model of polycythemia vera. These findings suggest that this compound could be a valuable addition to the arsenal of treatments for MPNs.

The pharmacokinetic properties of 4-(4-Chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)benzoic acid have also been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for chronic administration. Additionally, its low toxicity profile and minimal side effects make it an attractive candidate for long-term use in patients with chronic inflammatory or neoplastic conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(4-Chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)benzoic acid in humans. Early-phase trials have shown promising results, with patients experiencing significant improvements in disease symptoms and quality of life. These trials are expected to provide further insights into the therapeutic potential of this compound and pave the way for its approval as a new treatment option.

In conclusion, 4-(4-Chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)benzoic acid (CAS No. 1313404-68-0) represents a promising therapeutic agent with potential applications in the treatment of inflammatory and neoplastic diseases. Its selective inhibition of JAK2, favorable pharmacokinetic properties, and low toxicity profile make it an attractive candidate for further development. As research continues to advance our understanding of this compound's mechanisms and clinical applications, it is likely to play an increasingly important role in the management of these challenging conditions.